molecular formula C15H13F2NO3 B8350987 3,5-Difluoro-4-(4-methoxy-benzylamino)-benzoic acid

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzoic acid

Cat. No.: B8350987
M. Wt: 293.26 g/mol
InChI Key: BNCXHKFKVWHGES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzoic acid is a useful research compound. Its molecular formula is C15H13F2NO3 and its molecular weight is 293.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13F2NO3

Molecular Weight

293.26 g/mol

IUPAC Name

3,5-difluoro-4-[(4-methoxyphenyl)methylamino]benzoic acid

InChI

InChI=1S/C15H13F2NO3/c1-21-11-4-2-9(3-5-11)8-18-14-12(16)6-10(15(19)20)7-13(14)17/h2-7,18H,8H2,1H3,(H,19,20)

InChI Key

BNCXHKFKVWHGES-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC2=C(C=C(C=C2F)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3,5-difluoro-4-(4-methoxy-benzylamino)-benzonitrile (26.2 g, 95.5 mmol) obtained in Step A, methanol (300 ml) and 5M-NaOH aqueous solution (150 ml) were added, followed by heating to reflux for 58 hours. The solvent was distilled off under reduced pressure, and dichloromethane (200 ml) was added, followed by extraction with 1M-NaOH aqueous solution (200 ml×3). To the aqueous layer, 6M−HCl aqueous solution was added to adjust the pH to 6, followed by extraction with ethyl acetate (300 ml×2). After the organic layer was dried over sodium sulfate, the solvent was distilled off under reduced pressure. The resulting solid was washed with n-hexane, and the desired compound was obtained as a colorless solid (25.6 g, 91%).
Quantity
26.2 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One

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